Ethyl 3-amino-3-(2-methylphenyl)propanoate

• IUPAC Name: ethyl 3-amino-3-(2-methylphenyl)propanoate
• InChI: InChI=1S/C12H17NO2/c1-3-15-12(14)8-11(13)10-7-5-4-6-9(10)2/h4-7,11H,3,8,13H2,1-2H3
• InChI Key: MPRYVFLHNZNJLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=CC=C1C)N
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

Ethyl 3-amino-3-(2-methylphenyl)propanoate is an organic compound with the molecular formula C12H17NO2 It is an ester derivative that features an amino group and a methyl-substituted phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 3-amino-3-(2-methylphenyl)propanoate typically involves the esterification of 3-amino-3-(2-methylphenyl)propanoic acid with ethanol. The reaction is catalyzed by an acid, such as sulfuric acid, and is carried out under reflux conditions to ensure complete conversion. The reaction mixture is then neutralized, and the product is extracted and purified through recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, ensures consistent product quality. The final product is typically obtained through distillation and purification steps.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-amino-3-(2-methylphenyl)propanoate can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The ester group can be reduced to form the corresponding alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted amino esters.

Scientific Research Applications

Ethyl 3-amino-3-(2-methylphenyl)propanoate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ethyl 3-amino-3-(2-methylphenyl)propanoate involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the ester group can undergo hydrolysis to release active metabolites. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 3-amino-3-(4-methylphenyl)propanoate
• Ethyl 3-amino-3-(3-chlorophenyl)propanoate
• Ethyl 3-amino-3-(4-cyanophenyl)propanoate

Uniqueness

Ethyl 3-amino-3-(2-methylphenyl)propanoate is unique due to the position of the methyl group on the phenyl ring, which can influence its chemical reactivity and biological activity. This structural variation can lead to differences in the compound’s interactions with other molecules and its overall properties.